Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate

• IUPAC Name: methyl 6-oxo-1H-pyridazine-5-carboxylate
• InChI: InChI=1S/C6H6N2O3/c1-11-6(10)4-2-3-7-8-5(4)9/h2-3H,1H3,(H,8,9)
• InChI Key: RKQKUIQFNORDEO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=NNC1=O
• Molecular Formula: C6H6N2O3
• DSSTOX Substance ID: DTXSID10629822
• Molecular Weight: 154.12 g/mol
• CAS RN: 89640-80-2

Description

“Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate” is a chemical compound with the molecular formula C6H6N2O3. It has a molecular weight of 154.13. The IUPAC name for this compound is methyl 3-oxo-2,3-dihydro-4-pyridazinecarboxylate.

Molecular Structure Analysis

The InChI code for “Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate” is 1S/C6H6N2O3/c1-11-6(10)4-2-3-7-8-5(4)9/h2-3H,1H3,(H,8,9). This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are connected.

Physical And Chemical Properties Analysis

“Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate” is a solid at room temperature. The compound should be stored in a freezer to maintain its stability.

Scientific Research Applications

• Pharmacology

  • Pyridazine and pyridazinone derivatives, which include “Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate”, have shown a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant and various other anticipated biological activities.
  • These compounds have been utilized in medicinal chemistry against a range of biological targets and physiological effects.
  • Substantial numbers of pyridazines and pyridazinones containing different moieties or substituents have been demonstrated to possess antipyretics, anti-inflammatory and analgesic, antiplatelet, anticancer, antidepressant, anxiolytic, antidiabetic, antihypertensive, anticonvulsant, bronchial asthma and allergy, antifungal, antibacterial, antitubercular and many other anticipated biological properties.

• Agrochemicals

  • Various pyridazinone derivatives are well known as agrochemicals.
  • The pharmaceutical industry has a continuing requirement for the synthesis of a diverse range of polysubstituted pyridazinone compounds bearing a varied range of ring substituents because many such compounds have been used as commercially drugs and agrochemicals.
  • Examples include anti-platelet agent Zardaverine, anti-inflammatory agent Emorfazone and herbicide agents Pyridaben and Norflurazon and various other therapeutically pyridazine and pyridazinone drugs.

• Phosphodiesterase-III Inhibitors

  • The 1,4-bis(3-oxo-2,3-dihydropyridazine-6-yl)benzene and a series of related bis(azinone) compounds were tested.
  • The most potent PDE-III inhibitor of the series was 6-[4-(5-methyl-3-oxo-2,3,4,5-tetraliydro pyridazin-6-yl)phenyl]pyridazin-3(2H)-one (XCV).
  • A methyl group at the C-5 position of dihydropyridazinone ring leads to enhanced potency.

• α-Glucosidase Inhibitors

  • Pyridazinone derivatives have also been studied for their α-glucosidase inhibitory activity.
  • This activity is particularly relevant in the field of diabetes research, as α-glucosidase inhibitors can help control blood sugar levels.

Safety And Hazards

The compound has been classified as Acute Tox. 4 Oral, indicating that it may be harmful if swallowed. It’s recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound.